Cas no 904809-32-1 (3-(4-hydroxy-6-methyl-2-oxo-1,2-dihydropyridin-1-yl)propanoic acid)

• Product Name: 3-(4-hydroxy-6-methyl-2-oxo-1,2-dihydropyridin-1-yl)propanoic acid
• CAS No: 904809-32-1
• MF: C₉H₁₁NO₄
• MW: 197.187942743301
• MDL: MFCD08568507
• CID: 3111522
• PubChem ID: 54713301
• Update Time: 2025-11-02

3-(4-hydroxy-6-methyl-2-oxo-1,2-dihydropyridin-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-Hydroxy-6-methyl-2-oxo-2H-pyridin-1-yl)-propionic acid
• AS-871/43475795
• AT19262
• 980-241-4
• 3-(4-hydroxy-6-methyl-2-oxo-1,2-dihydropyridin-1-yl)propanoic acid
• STL146748
• 3-(4-hydroxy-6-methyl-2-oxopyridin-1(2H)-yl)propanoic acid
• AKOS000300400
• VS-10203
• BBL031046
• EN300-103435
• 3-(4-hydroxy-2-methyl-6-oxopyridin-1-yl)propanoic acid
• MFCD08568507
• F3308-1186
• CS-0230354
• ELB80932
• Z1198180051
• 904809-32-1
• starbld0025739
• 3-(4-hydroxy-2-methyl-6-oxo-1(6H)-pyridinyl)propanoic acid

• MDL： MFCD08568507
• Inchi： 1S/C9H11NO4/c1-6-4-7(11)5-8(12)10(6)3-2-9(13)14/h4-5,11H,2-3H2,1H3,(H,13,14)
• InChI Key： QTULSHJBUBOZOY-UHFFFAOYSA-N
• SMILES： O=C1C=C(C=C(C)N1CCC(=O)O)O

Computed Properties

• Exact Mass: 197.06880783Da
• Monoisotopic Mass: 197.06880783Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 77.8Ų

3-(4-hydroxy-6-methyl-2-oxo-1,2-dihydropyridin-1-yl)propanoic acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Pyridinones

Additional information on 3-(4-hydroxy-6-methyl-2-oxo-1,2-dihydropyridin-1-yl)propanoic acid

3-(4-hydroxy-6-methyl-2-oxo-1,2-dihydropyridin-1-yl)propanoic acid (CAS 904809-32-1): A Comprehensive Scientific Profile

In the realm of heterocyclic organic compounds, 3-(4-hydroxy-6-methyl-2-oxo-1,2-dihydropyridin-1-yl)propanoic acid (CAS 904809-32-1) has emerged as a molecule of significant scientific interest. This pyridine derivative combines a dihydropyridinone core with a propanoic acid side chain, creating unique chemical properties that researchers are actively exploring across multiple disciplines.

The structural features of this compound include a hydroxyl group at position 4, a methyl group at position 6, and a 2-oxo-1,2-dihydropyridine framework. These functional groups contribute to its hydrogen bonding capacity and molecular interactions, making it valuable for pharmaceutical research and material science applications. Recent studies highlight its potential as a building block for drug development, particularly in designing enzyme inhibitors and receptor modulators.

From a synthetic chemistry perspective, 3-(4-hydroxy-6-methyl-2-oxo-1,2-dihydropyridin-1-yl)propanoic acid serves as an important intermediate compound. Its carboxylic acid functionality allows for various derivatization reactions, while the dihydropyridinone ring offers opportunities for structural modifications. Researchers frequently employ this molecule in medicinal chemistry projects, where its balanced polarity and hydrogen bond donor/acceptor properties prove particularly useful.

The physicochemical properties of CAS 904809-32-1 contribute to its diverse applications. With a molecular weight of 197.18 g/mol and multiple ionizable groups, this compound displays interesting solubility characteristics in both aqueous and organic media. These properties make it suitable for formulation studies and drug delivery system development, addressing current challenges in bioavailability enhancement.

In biochemical research, the 4-hydroxy-6-methyl-2-oxo-1,2-dihydropyridine moiety has shown relevance to natural product analogs. Scientists are investigating its potential as a scaffold for bioactive molecules, particularly in areas related to cellular signaling pathways and metabolic regulation. The compound's structural similarity to certain vitamin derivatives and coenzyme components has sparked interest in nutritional science applications as well.

The analytical characterization of 3-(4-hydroxy-6-methyl-2-oxo-1,2-dihydropyridin-1-yl)propanoic acid typically involves HPLC methods for purity assessment and spectroscopic techniques (including NMR and mass spectrometry) for structural confirmation. These analytical approaches align with current quality control standards in pharmaceutical manufacturing and research chemical production.

From a market perspective, demand for CAS 904809-32-1 has grown steadily among research institutions and biotech companies. Suppliers typically offer this compound with high purity grades (≥95% to ≥98%) to meet the stringent requirements of biological testing and structure-activity relationship studies. The global research chemical market has seen increased interest in such specialty intermediates, driven by expanding drug discovery programs worldwide.

Recent scientific literature highlights innovative applications of this pyridinone derivative in materials chemistry. Its ability to form coordination complexes with metal ions makes it potentially useful for developing functional materials with applications in catalysis and sensor technologies. These developments align with current trends in green chemistry and sustainable material design.

For researchers working with 3-(4-hydroxy-6-methyl-2-oxo-1,2-dihydropyridin-1-yl)propanoic acid, proper storage conditions are essential to maintain stability. Recommended practices include protection from moisture and storage at controlled temperatures, typically between 2-8°C for long-term preservation. These handling protocols reflect current best practices in chemical management and laboratory safety standards.

The future research directions for this compound appear promising, with potential expansions into bioconjugation chemistry and prodrug development. Its multifunctional structure offers opportunities for creating targeted molecular probes and therapeutic agents, particularly in areas addressing age-related diseases and metabolic disorders – topics of growing interest in contemporary biomedical research.